Cas no 171261-70-4 (2-iodo-N,N-bis(propan-2-yl)benzamide)

• Product Name: 2-iodo-N,N-bis(propan-2-yl)benzamide
• CAS No: 171261-70-4
• MF: C₁₃H₁₈INO
• MW: 331.19259595871
• CID: 3811590
• PubChem ID: 890031
• Update Time: 2025-05-20

2-iodo-N,N-bis(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-iodo-N,N-bis(1-methylethyl)-
• 2-iodo-N,N-bis(propan-2-yl)benzamide
• HS-3891
• STK225349
• 2-Iodo-N,N-bis(1-methylethyl)benzamide
• Z56910707
• SCHEMBL11756196
• SR-01000261617-1
• F3386-5082
• AKOS001060296
• SR-01000261617
• 2-iodo-N,N-di(propan-2-yl)benzamide
• 2-Iodo-N,N-diisopropylbenzamide
• 171261-70-4

• Inchi： 1S/C13H18INO/c1-9(2)15(10(3)4)13(16)11-7-5-6-8-12(11)14/h5-10H,1-4H3
• InChI Key： ONFBLRLLJOMREE-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 331.04331Da
• Monoisotopic Mass: 331.04331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-iodo-N,N-bis(propan-2-yl)benzamide

2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide: A Comprehensive Overview

2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide, also known by its CAS number 171261-70-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzamide, where the amide group is substituted with two iso-propyl groups, and the benzene ring is iodinated at the 2-position. The structure of this compound makes it highly valuable in both academic research and industrial applications.

The synthesis of 2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide typically involves a multi-step process. Initially, the benzamide derivative is synthesized through an amide coupling reaction, followed by iodination at the 2-position of the benzene ring. The use of iso-propyl groups on the amide nitrogen enhances the stability and solubility of the compound, making it suitable for various chemical reactions. Recent studies have highlighted the efficiency of this compound in facilitating nucleophilic aromatic substitutions, particularly in the presence of activating groups on the aromatic ring.

In terms of applications, 2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide has found extensive use in medicinal chemistry as a building block for drug discovery. Its iodinated aromatic ring serves as an excellent leaving group, enabling the formation of diverse heterocyclic structures. For instance, researchers have employed this compound to synthesize bioactive molecules targeting various therapeutic areas, including cancer and inflammation. The iso-propyl substituents on the amide group further enhance the pharmacokinetic properties of the resulting compounds, making them more promising candidates for drug development.

The latest advancements in organometallic chemistry have also leveraged 2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide as a precursor for constructing complex molecular frameworks. By utilizing transition metal catalysts, such as palladium or nickel complexes, chemists have successfully incorporated this compound into biaryl structures and other advanced architectures. These developments underscore its importance in modern synthetic methodologies and highlight its potential for contributing to novel materials science applications.

From an environmental standpoint, understanding the degradation pathways of 2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes efficient microbial degradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. However, further research is required to evaluate its behavior in different environmental compartments and to develop strategies for minimizing its ecological footprint.

In conclusion, 2-Iodo-N,N-Bis(Propan-2-Yl)Benzamide, with its unique structural features and versatile reactivity, continues to play a pivotal role in advancing chemical research and industrial applications. As new synthetic methods and applications emerge, this compound is poised to remain a cornerstone in the development of innovative chemical products and therapies.